Cas no 937605-90-8 (2-6-(2-methoxyphenyl)-3-methyl-4-(trifluoromethyl)-1H-pyrazolo3,4-bpyridin-1-ylacetic acid)

• Product Name: 2-6-(2-methoxyphenyl)-3-methyl-4-(trifluoromethyl)-1H-pyrazolo3,4-bpyridin-1-ylacetic acid
• CAS No: 937605-90-8
• MF: C₁₇H₁₄F₃N₃O₃
• MW: 365.306574344635
• MDL: MFCD08697656
• CID: 3060658
• PubChem ID: 19625272
• Update Time: 2025-08-05

2-6-(2-methoxyphenyl)-3-methyl-4-(trifluoromethyl)-1H-pyrazolo3,4-bpyridin-1-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• <br>2-(6-(2-Methoxyphenyl)-3-methyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyrid in-1-yl)acetic acid
• 2-6-(2-methoxyphenyl)-3-methyl-4-(trifluoromethyl)-1H-pyrazolo3,4-bpyridin-1-ylacetic acid

• MDL： MFCD08697656
• Inchi： 1S/C17H14F3N3O3/c1-9-15-11(17(18,19)20)7-12(10-5-3-4-6-13(10)26-2)21-16(15)23(22-9)8-14(24)25/h3-7H,8H2,1-2H3,(H,24,25)
• InChI Key： XVXRAZANTRWKRM-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C2C=CC=CC=2OC)N=C2C=1C(C)=NN2CC(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-6-(2-methoxyphenyl)-3-methyl-4-(trifluoromethyl)-1H-pyrazolo3,4-bpyridin-1-ylacetic acid

2-(6-(2-Methoxyphenyl)-3-methyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-1-yl)acetic Acid

The compound 2-(6-(2-methoxyphenyl)-3-methyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-1-yl)acetic acid, with CAS No. 937605-90-8, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrazolopyridines, which are known for their unique structural features and potential biological activities. The molecule's structure incorporates several functional groups, including a methoxyphenyl group, a trifluoromethyl group, and an acetic acid moiety, all of which contribute to its intriguing chemical properties.

Recent studies have highlighted the importance of pyrazolopyridines in drug discovery, particularly due to their ability to modulate various biological targets. The presence of the methoxyphenyl group in this compound is notable for its potential role in enhancing the molecule's lipophilicity and bioavailability. Similarly, the trifluoromethyl group is known to improve metabolic stability and potency in many bioactive compounds. These features make CAS No. 937605-90-8 a promising candidate for further exploration in therapeutic applications.

One of the most exciting aspects of this compound is its potential as a lead molecule in the development of novel drugs. Researchers have been particularly interested in its ability to interact with specific protein targets, such as kinases and G-protein coupled receptors (GPCRs). For instance, recent findings suggest that 2-(6-(2-methoxyphenyl)-3-methyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-1-yl)acetic acid may exhibit inhibitory activity against certain kinase enzymes, which are implicated in various diseases, including cancer and inflammatory disorders.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the formation of the pyrazolopyridine core through cyclization reactions and subsequent functionalization to introduce the methoxyphenyl and trifluoromethyl groups. The final step involves the attachment of the acetic acid moiety, which is crucial for optimizing the compound's pharmacokinetic properties.

In terms of pharmacological evaluation, this compound has been subjected to extensive in vitro assays to assess its bioactivity. Results from these studies indicate that it demonstrates potent inhibitory effects on specific enzymatic targets while showing minimal cytotoxicity against normal cells. These findings underscore its potential as a selective therapeutic agent with high efficacy and low toxicity.

Moreover, computational studies have played a pivotal role in understanding the molecular interactions of CAS No. 937605-90-8 with its target proteins. Molecular docking simulations have revealed that the compound's unique structure allows it to form stable interactions with key residues within the active site of its target enzymes. This insight has been invaluable for guiding further optimization efforts aimed at enhancing its potency and selectivity.

Looking ahead, researchers are exploring the possibility of modifying this compound's structure to improve its pharmacokinetic profile further. Potential modifications include altering the substituents on the pyrazolopyridine ring or introducing additional functional groups that could enhance solubility or permeability. These efforts are expected to pave the way for preclinical studies and eventual clinical trials.

In conclusion, 2-(6-(2-methoxyphenyl)-3-methyl-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-1-yl)acetic acid (CAS No. 937605-90-8) represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising biological activity, positions it as a strong candidate for future drug development initiatives. As research continues to unfold, this compound holds great promise for addressing unmet medical needs across various therapeutic areas.